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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Fungicide Environmental Profiles with Supporting Experimental Data

The escalating need for sustainable agricultural practices has intensified the scrutiny of the

environmental footprint of crop protection agents. This guide provides a comprehensive

comparison of the environmental impact of the triazole fungicide Tetraconazole against a

selection of newer generation fungicides, including Quinone outside inhibitors (QoIs) and

Succinate Dehydrogenase Inhibitors (SDHIs). By presenting quantitative data on aquatic

toxicity, soil persistence, and effects on non-target organisms, this document aims to equip

researchers and professionals with the necessary information to make informed decisions in

the development and application of fungicides.

Quantitative Environmental Impact Data
The following tables summarize the key environmental impact parameters for Tetraconazole
and a selection of newer fungicides. Data has been compiled from various ecotoxicological

studies and regulatory assessments.

Table 1: Aquatic Toxicity
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Fungicide
Chemical
Class

Test
Organism

Endpoint
Value
(mg/L)

Reference

Tetraconazol

e

Triazole

(DMI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 3.85 - >5.2 [1]

Daphnia

magna

(Water Flea)

48h EC50 0.01235 [2]

Lemna gibba

(Duckweed)
7d EC50 0.52 [3]

Pseudokirchn

eriella

subcapitata

(Green

Algae)

72h EbC50 0.27 [3]

Azoxystrobin
Strobilurin

(QoI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 0.47 [4]

Daphnia

magna

(Water Flea)

48h EC50 0.28 [4]

Navicula

pelliculosa

(Diatom)

72h ErC50 0.36 [4]

Tebuconazole
Triazole

(DMI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 4.4 [5]

Daphnia

magna

48h EC50 8.7 [5]
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(Water Flea)

Scenedesmu

s subspicatus

(Green

Algae)

72h ErC50 1.2 [5]

Boscalid
Carboxamide

(SDHI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 2.7 [1]

Daphnia

magna

(Water Flea)

48h EC50 5.3 [1]

Pseudokirchn

eriella

subcapitata

(Green

Algae)

72h ErC50 3.75 [1]

Fluxapyroxad

Pyrazole-

carboxamide

(SDHI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 0.546 [6]

Daphnia

magna

(Water Flea)

48h EC50 6.96 [6]

Pseudokirchn

eriella

subcapitata

(Green

Algae)

72h ErC50 0.74 [6]

Pyraclostrobi

n

Strobilurin

(QoI)

Oncorhynchu

s mykiss

(Rainbow

Trout)

96h LC50 0.00616
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Daphnia

magna

(Water Flea)

48h EC50 0.016

Raphidocelis

subcapitata

(Green

Algae)

72h ErC50 >1

Table 2: Soil Persistence

Fungicide Chemical Class
Soil Half-life (DT50)
in days

Reference

Tetraconazole Triazole (DMI) 67 - >1688 [7][8]

Azoxystrobin Strobilurin (QoI) 72 - 164 [9]

Tebuconazole Triazole (DMI)
192.5 (photolysis),

>730 (aerobic)
[2]

Boscalid Carboxamide (SDHI) 196 - 312 [10]

Fluxapyroxad
Pyrazole-carboxamide

(SDHI)
157.6 - 1000 [11][12]

Pyraclostrobin Strobilurin (QoI) 13.1 - 89 [12][13][14]

Table 3: Effects on Non-Target Organisms
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Fungicide
Chemical
Class

Organism Effect Reference

Tetraconazole Triazole (DMI)
Soil

microorganisms

Shift in microbial

community

structure,

inhibition of

microbial

biomass and

respiration.[8][12]

[8][12]

Azoxystrobin Strobilurin (QoI) Earthworms Moderately toxic. [4]

Bees Moderately toxic. [4]

Tebuconazole Triazole (DMI)
Soil

microorganisms

Decrease in

microbial

biomass and

activity.

[15]

Boscalid
Carboxamide

(SDHI)
Birds Low toxicity. [1]

Bees Low toxicity. [1]

Fluxapyroxad

Pyrazole-

carboxamide

(SDHI)

Birds Low toxicity. [6]

Bees Low toxicity. [6]

Pyraclostrobin Strobilurin (QoI) Amphibian larvae

Highly toxic,

LC50 values

ranging from 5-

18 µg/L.

[16]

Experimental Protocols
The environmental impact data presented in this guide are derived from standardized

laboratory and field studies. The methodologies for two key experimental assessments are

detailed below.
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Aquatic Toxicity Testing (based on OECD Guideline 203)
The acute toxicity of fungicides to fish is typically determined using the OECD Guideline 203,

"Fish, Acute Toxicity Test".

Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss), is exposed to the test substance.

Procedure: The fish are exposed to a range of concentrations of the fungicide in water for a

96-hour period.[11][17] The test can be static (no renewal of the test solution), semi-static

(renewal at regular intervals), or flow-through (continuous renewal).

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50%), which is the

concentration of the fungicide that is lethal to 50% of the test organisms within the 96-hour

exposure period.[17]

Soil Persistence Study (based on OECD Guideline 307)
The persistence of a fungicide in the soil is evaluated through soil degradation studies, often

following the OECD Guideline 307, "Aerobic and Anaerobic Transformation in Soil".

Test System: Soil samples are treated with the fungicide and incubated under controlled

laboratory conditions in the dark.[7][18] Both aerobic (with oxygen) and anaerobic (without

oxygen) conditions are typically tested.

Procedure: The concentration of the fungicide in the soil is measured at various time

intervals over a period of up to 120 days.[3]

Analysis: The rate of degradation of the parent compound and the formation and decline of

major transformation products are determined.

Endpoint: The primary endpoint is the DT50 (Dissipation Time 50%), which represents the

time it takes for 50% of the initial fungicide concentration to dissipate from the soil.

Signaling Pathways and Experimental Workflows
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To visualize the mechanisms of action and the assessment process, the following diagrams are

provided in the DOT language for Graphviz.
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Regulatory Decision
(e.g., Registration, Restrictions)

Click to download full resolution via product page

Caption: Environmental Risk Assessment Workflow for Pesticides.
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Caption: Simplified modes of action for DMI, QoI, and SDHI fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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